6-methoxy-1-(3-nitrophenyl)-3-(p-tolyl)-1H-pyrazolo[4,3-c]quinoline
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Description
6-methoxy-1-(3-nitrophenyl)-3-(p-tolyl)-1H-pyrazolo[4,3-c]quinoline is a useful research compound. Its molecular formula is C24H18N4O3 and its molecular weight is 410.433. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Properties
- A study by El-Gamal, Hagrs, and Abulkhair (2016) synthesized a series of 3-substituted 6-methoxy-1H-pyrazolo[3,4-b]quinoline derivatives and tested their antimicrobial activity. The compounds showed moderate activity against various bacteria and fungi, with specific pyrimidine derivatives exhibiting high activity against gram-positive strains and E. coli (El-Gamal, Hagrs, & Abulkhair, 2016).
Protein Kinase Inhibition
- Lapa et al. (2013) found that 3-amino-1H-pyrazolo[3,4-b]quinolines, including 6-methoxy derivatives, demonstrated significant inhibitory activity on bacterial serine/threonine protein kinases. This inhibition was effective in regulating resistance to kanamycin in certain bacteria (Lapa et al., 2013).
Photophysical Applications
- Padalkar and Sekar (2014) researched the photophysical behaviors of quinoline derivatives containing azole moieties. They found that these compounds showed dual emissions and large Stokes shift emission patterns, indicating their potential in photophysical applications (Padalkar & Sekar, 2014).
- Khachatryan et al. (2006) synthesized 6-substituted 4-(4'-tolyl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]quinolines and analyzed their emission and absorption spectra in various solvents. The study highlighted their potential in optical applications (Khachatryan, Boszczyk, & Tomasik, 2006).
Electroluminescence and Photoluminescence
- Gondek et al. (2008) characterized methoxy and carboethoxy derivatives of 1,3-diphenyl-1H-pyrazolo[3,4-b]quinoline, observing highly solvatochromic photoluminescent spectra. These derivatives were identified as promising materials for electroluminescent applications (Gondek, Całus, Danel, & Kityk, 2008).
Anti-Inflammatory Effects
- Tseng et al. (2018) synthesized pyrazolo[4,3-c]quinoline derivatives and evaluated their anti-inflammatory effects by inhibiting nitric oxide production in cells. Certain derivatives showed significant inhibition, comparable to positive controls, suggesting potential applications in anti-inflammatory therapies (Tseng, Tung, Peng, Chen, Tzeng, & Cheng, 2018).
Properties
IUPAC Name |
6-methoxy-3-(4-methylphenyl)-1-(3-nitrophenyl)pyrazolo[4,3-c]quinoline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18N4O3/c1-15-9-11-16(12-10-15)22-20-14-25-23-19(7-4-8-21(23)31-2)24(20)27(26-22)17-5-3-6-18(13-17)28(29)30/h3-14H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIFMTQPVQGNTLX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN(C3=C4C=CC=C(C4=NC=C32)OC)C5=CC(=CC=C5)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18N4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.